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Compound of Interest

Compound Name: AZD8154

Cat. No.: B10821542 Get Quote

For Immediate Use by a Professional Audience: This document provides crucial safety and

logistical information for researchers, scientists, and drug development professionals handling

AZD8154. The following procedures are designed to ensure a safe laboratory environment and

proper management of this potent PI3Kγδ dual inhibitor.

Given the absence of a specific Safety Data Sheet (SDS) for AZD8154, a cautious approach

based on the principles of handling potent pharmaceutical compounds is mandatory. AZD8154
should be treated as a highly potent active pharmaceutical ingredient (HPAPI).

Personal Protective Equipment (PPE) and
Engineering Controls
The primary goal is to minimize exposure through a combination of engineering controls and

appropriate PPE. The open handling of powdered AZD8154 is strongly discouraged.

Minimum PPE Requirements:
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Equipment Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Provides a barrier against

dermal absorption. Double-

gloving allows for the safe

removal of the outer glove if

contamination occurs.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes of

the compound in solid or

solution form.

Lab Coat
Disposable, back-closing, long-

sleeved gown.

Prevents contamination of

personal clothing.

Respiratory Protection
An N95 or higher-rated

respirator.

Essential when handling the

powdered form of AZD8154 to

prevent inhalation of airborne

particles.

Engineering Controls:

Control Application

Ventilated Balance Enclosure (VBE) or Fume

Hood

All weighing and initial preparation of AZD8154

powder should be conducted within a certified

VBE or chemical fume hood to contain airborne

particles.

Biological Safety Cabinet (BSC)
For cell culture and other sterile applications

involving AZD8154 solutions.

Occupational Exposure Control
In the absence of a specific Occupational Exposure Limit (OEL) for AZD8154, a control

banding approach is recommended. Potent compounds in early development are often

assigned to an Occupational Exposure Band (OEB) to guide handling procedures.[1][2][3][4][5]
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Given its nature as a potent kinase inhibitor, AZD8154 would likely fall into a high-potency

category.

Occupational Exposure
Band (OEB)

Exposure Range (µg/m³)
Handling
Recommendations

OEB 4 1 - 10

Use of ventilated enclosures

(fume hood, VBE), dedicated

lab space, and stringent PPE

protocols.

OEB 5 < 1

Requires the highest level of

containment, such as glove

boxes or isolators, especially

for powder handling.

Researchers should consult with their institution's Environmental Health and Safety (EHS)

department to determine the appropriate OEB and associated handling protocols.

Experimental Protocols: Step-by-Step Guidance
Weighing and Solution Preparation

Preparation: Don all required PPE before entering the designated handling area. Ensure the

VBE or fume hood is functioning correctly.

Weighing:

Perform all weighing of powdered AZD8154 within the VBE or fume hood.

Use a dedicated set of utensils (spatula, weigh paper/boat).

To minimize handling, consider taring the vial and directly weighing the compound into it.

Dissolving in DMSO:

AZD8154 is available pre-dissolved in DMSO. If preparing from solid, follow these steps.

Slowly add the DMSO to the vial containing the weighed AZD8154 powder.
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Cap the vial securely and vortex gently until the compound is fully dissolved. Avoid

vigorous shaking to prevent aerosol generation.

For cell culture applications, the final concentration of DMSO should typically be kept

below 0.5% to avoid cytotoxicity.

Preparation Weighing (in VBE/Fume Hood) Dissolving

Don Appropriate PPE Weigh AZD8154 Powder Add DMSO to Powder Gently Vortex to Dissolve Stock Solution Ready

Click to download full resolution via product page

Weighing and dissolving workflow for AZD8154.

Spill Management
Immediate and appropriate response to a spill is critical to prevent exposure.

Powder Spill:

Alert others and evacuate the immediate area.

If trained and equipped with a respirator, gently cover the spill with absorbent pads wetted

with water to prevent the powder from becoming airborne.

Carefully collect the absorbed material and contaminated pads using forceps and place

them in a sealed bag for hazardous waste disposal.

Clean the area with a suitable decontaminating agent, followed by a thorough rinse with

water.

Solution Spill (in DMSO):

Contain the spill using absorbent pads.

Collect the saturated pads and place them in a sealed container for chemical waste.
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Clean the spill area with an appropriate solvent (e.g., isopropanol), followed by soap and

water.

Disposal Plan
All waste contaminated with AZD8154 is considered hazardous and must be disposed of

according to institutional and local regulations.

Waste Type Disposal Procedure

Solid Waste

Contaminated PPE, weigh boats, and other

disposable materials should be collected in a

dedicated, labeled hazardous waste bag.

Liquid Waste

Unused or waste solutions of AZD8154 in

DMSO should be collected in a designated,

sealed, and clearly labeled hazardous waste

container. Do not dispose of down the drain, as

DMSO can cause odor problems in municipal

wastewater.

Sharps

Needles, syringes, and other sharps

contaminated with AZD8154 must be placed in a

puncture-resistant sharps container designated

for hazardous chemical waste. This container

should be clearly labeled with the contents.

All hazardous waste must be collected by your institution's EHS department for proper

disposal, likely via incineration.
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Waste Segregation

Containment

AZD8154 Contaminated Waste

Solid Waste
(PPE, consumables)
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Incineration
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Logical flow for the disposal of AZD8154 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10821542#personal-protective-equipment-for-
handling-azd8154]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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